molecular formula C17H18O3S2 B14520873 Acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol CAS No. 62432-89-7

Acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol

Cat. No.: B14520873
CAS No.: 62432-89-7
M. Wt: 334.5 g/mol
InChI Key: NSDUKZLUKQKTSH-UHFFFAOYSA-N
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Description

Acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol is a complex organic compound characterized by the presence of acetic acid, a benzodithiol ring, and a dimethylphenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol typically involves multi-step organic reactions. The process begins with the preparation of the benzodithiol ring, followed by the introduction of the dimethylphenol group. The final step involves the addition of the acetic acid moiety under controlled conditions to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of catalysts and optimized reaction conditions to maximize yield and purity. The process is carefully monitored to ensure consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

Acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

    Reduction: Reduction reactions can modify the functional groups within the compound, leading to the formation of new derivatives.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

Acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol has several applications in scientific research, including:

    Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

    Industry: The compound can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biochemical processes, leading to the observed effects. The exact mechanism may vary depending on the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol is unique due to its specific combination of functional groups and structural features

Properties

CAS No.

62432-89-7

Molecular Formula

C17H18O3S2

Molecular Weight

334.5 g/mol

IUPAC Name

acetic acid;4-(1,3-benzodithiol-2-yl)-2,6-dimethylphenol

InChI

InChI=1S/C15H14OS2.C2H4O2/c1-9-7-11(8-10(2)14(9)16)15-17-12-5-3-4-6-13(12)18-15;1-2(3)4/h3-8,15-16H,1-2H3;1H3,(H,3,4)

InChI Key

NSDUKZLUKQKTSH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1O)C)C2SC3=CC=CC=C3S2.CC(=O)O

Origin of Product

United States

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